Cas no 1806971-63-0 (3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride
• CAS No: 1806971-63-0
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4888332
• Update Time: 2025-10-20

3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO3/c1-15-8-5(7(10)11)4(13)2-3(12-8)6(9)14/h2,7H,1H3,(H,12,13)
• SMILES： ClC(C1=CC(C(C(F)F)=C(N1)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride (CAS No. 1806971-63-0)

3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride (CAS No. 1806971-63-0) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and carbonyl chloride functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery and crop protection formulations.

The growing demand for fluorinated pyridine derivatives in modern chemistry has placed 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride at the forefront of innovation. With increasing interest in sustainable agriculture and precision medicine, this compound's role in developing next-generation pesticides and targeted therapeutics has become a hot topic. Its CAS number (1806971-63-0) is often queried in scientific databases, reflecting its importance in academic and industrial settings.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both hydroxy and carbonyl chloride groups allows for versatile chemical transformations, enabling the creation of complex molecular architectures. Recent publications highlight its use in constructing heterocyclic scaffolds, which are critical in designing kinase inhibitors and antimicrobial agents.

From an analytical perspective, 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride exhibits distinct spectral properties that facilitate its identification and purity assessment. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for this compound are frequently requested by chemists working on structure-activity relationship studies. The difluoromethyl moiety particularly attracts attention due to its ability to modulate physicochemical properties of molecules.

In the context of green chemistry advancements, researchers are exploring more efficient methods to produce this compound with reduced environmental impact. The methoxy pyridine core structure combined with fluorine substitution patterns represents a significant area of investigation for developing eco-friendly synthetic routes. This aligns with current industry trends toward sustainable chemical manufacturing processes.

The stability and storage conditions of 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride (CAS 1806971-63-0) are another common search topic among laboratory professionals. Proper handling protocols and compatibility with various solvents are essential considerations when working with this reactive intermediate. Technical bulletins often emphasize the importance of moisture-free environments to maintain compound integrity.

Patent literature reveals numerous applications of this compound in developing novel pharmaceutical compositions. Its structural motif appears in several drug candidates undergoing clinical trials, particularly in oncology and infectious disease research. The pyridine-carbonyl chloride functionality serves as a key building block for creating potent bioactive molecules with improved metabolic stability.

As computational chemistry gains prominence, molecular modeling studies involving 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride have increased. Researchers utilize quantum mechanical calculations to predict its reactivity patterns and intermolecular interactions, which significantly accelerates the drug discovery process. This computational approach complements traditional experimental methods in optimizing synthetic routes.

The global market for fine chemicals containing fluorinated heterocycles continues to expand, with 1806971-63-0 representing an important niche product. Supply chain specialists often search for reliable manufacturers capable of producing this compound at various scales while maintaining stringent quality standards. Current market analyses indicate steady growth in demand for such specialized intermediates.

Academic curricula increasingly include case studies featuring 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride to demonstrate advanced concepts in organic synthesis and medicinal chemistry. Its multifaceted reactivity profile makes it an excellent teaching tool for graduate-level courses focusing on modern synthetic methodologies and retrosynthetic analysis techniques.

Looking toward future applications, researchers are investigating the potential of this compound in material science applications, particularly in developing specialty polymers with unique electronic properties. The combination of fluorine atoms and aromatic systems in its structure offers intriguing possibilities for creating advanced materials with tailored characteristics.

Quality control protocols for CAS 1806971-63-0 remain a critical discussion point among analytical chemists. Standardized methods for assessing purity, including HPLC and GC analyses, are continually refined to meet the evolving needs of end-users. These analytical developments support the compound's consistent performance in various research applications.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-6-carbonyl chloride represents a versatile and valuable chemical entity with broad applications across multiple scientific disciplines. Its unique structural features and reactivity continue to inspire innovation in pharmaceutical development, agricultural science, and advanced materials research, ensuring its ongoing relevance in the chemical enterprise.